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Introduction

Circular RNA (circRNA) has emerged as a promising class of therapeutic molecules due to its
high stability and lack of free ends, rendering it resistant to exonuclease degradation.
Interleukin-12 (IL-12) is a potent pro-inflammatory cytokine with significant anti-tumor activity.
The delivery of circRNA encoding for IL-12 using tailored lipid nanoparticles (LNPS) represents
a cutting-edge approach in cancer immunotherapy. This document provides detailed protocols
for the encapsulation of IL-12 circRNA into the novel ionizable lipid nanoparticle, HIL1A1B3,
which has demonstrated enhanced transfection efficiency in lung cancer cells.[1][2][3]

The H1L1A1B3 LNP platform offers a robust vehicle for delivering IL-12 circRNA, leading to a
durable immune response and significant tumor regression in preclinical models.[1][2] These
application notes and protocols are intended to guide researchers in the successful
formulation, characterization, and application of IL-12 circRNA-loaded H1IL1A1B3
nanoparticles.
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Table 1: Characterization of

H1L1A1B3 LNPs with IL-12

circRNA
Parameter IL-12 circRNA-H1L1A1B3 LNPs
Size (nm) 85.3+21
Polydispersity Index (PDI) 0.12 £0.02
Zeta Potential (mV) -5.8+0.7
Encapsulation Efficiency (%) 96.4+1.5

Data presented as mean + standard deviation.

Table 2: In Vitro IL.-12p70 Expression

Treatment (200 ng

IL-12p70 Expression

Cell Line
RNAI/well) (pg/mL)
IL-12 circRNA-H1L1A1B3

LLC1 12,500 + 850
LNPs

Untreated Not Detected

Naked IL-12 circRNA Not Detected
IL-12 circRNA-H1L1A1B3

HKP1 9,800 + 720
LNPs

Untreated Not Detected

Naked IL-12 circRNA Not Detected

Data presented as mean + standard deviation.

supernatants.[4]

Experimental Protocols

Expression measured by ELISA on cell

Protocol 1: Production of IL-12 circRNA

This protocol describes the in vitro transcription and circularization of IL-12 RNA.
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Materials:

Linearized DNA template encoding the permuted intron-exon IL-12 construct
e In vitro transcription kit (e.g., T7 High Yield RNA Synthesis Kit)

e GTP

e Mg?* solution

e RNase R

 Purification columns (e.g., affinity chromatography or HPLC)[5][6][7]

* Nuclease-free water

Procedure:

e In Vitro Transcription (IVT):

1. Set up the IVT reaction according to the manufacturer's protocol using the linearized DNA
template.

2. Incubate the reaction at 37°C for 2-4 hours.
e Circularization:

1. To the IVT reaction mixture, add GTP and additional Mg?* to facilitate the self-splicing
reaction of the permuted intron-exon construct.[3]

2. Incubate at 37°C for 16 hours to allow for circularization.
e Purification:

1. (Optional) Treat the reaction mixture with RNase R to digest any remaining linear RNA
species.

2. Purify the I1L-12 circRNA using affinity chromatography with Oligo(dT) columns or high-
performance liquid chromatography (HPLC) to ensure high purity.[4][5][6][7]

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.mdpi.com/1422-0067/26/11/5138
https://pubmed.ncbi.nlm.nih.gov/40507949/
https://www.biorxiv.org/content/10.1101/2024.10.28.620632v1
https://www.biorxiv.org/content/10.1101/2024.10.28.620632v1.full-text
https://www.researchgate.net/figure/Production-and-characterization-of-IL-12-circRNA-and-H1L1A1B3-LNPs-a-Schematic-diagram_fig2_380072176
https://www.mdpi.com/1422-0067/26/11/5138
https://pubmed.ncbi.nlm.nih.gov/40507949/
https://www.biorxiv.org/content/10.1101/2024.10.28.620632v1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621246?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Quantification and Quality Control:
1. Quantify the circRNA concentration using a spectrophotometer (e.g., NanoDrop).

2. Assess the purity and integrity of the circRNA using denaturing agarose gel
electrophoresis or polyacrylamide gel electrophoresis (PAGE).[8]

Protocol 2: Formulation of IL-12 circRNA-loaded
H1L1A1B3 Nanoparticles

This protocol details the encapsulation of IL-12 circRNA into HIL1A1B3 LNPs via microfluidic
mixing.[9][10]

Materials:

H1L1A1B3 ionizable lipid

o Helper lipids (e.g., DSPC, cholesterol)

« PEG-lipid (e.g., DMG-PEG 2000)

o Ethanol

e |L-12 circRNAin a low pH buffer (e.qg., citrate buffer, pH 4.0)

¢ Dialysis cassettes (e.g., 10 kDa MWCO)

o Phosphate-buffered saline (PBS), pH 7.4

Microfluidic mixing device
Procedure:
e Lipid Preparation:

1. Dissolve the HIL1A1B3 ionizable lipid, helper lipids, and PEG-lipid in ethanol to create a
lipid-ethanol solution.
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e Aqueous Phase Preparation:
1. Dissolve the purified IL-12 circRNA in the low pH buffer.
e Microfluidic Mixing:
1. Set up the microfluidic mixing device according to the manufacturer's instructions.

2. Load the lipid-ethanol solution into one syringe and the IL-12 circRNA aqueous solution
into another.

3. Pump the two solutions through the microfluidic device at a defined flow rate ratio (e.g.,
3:1 aqueous to organic). This rapid mixing process facilitates the self-assembly of the
LNPs and encapsulation of the circRNA.

» Dialysis and Concentration:
1. Collect the resulting nanopatrticle suspension.

2. Dialyze the suspension against PBS (pH 7.4) for at least 18 hours to remove ethanol and
buffer exchange.

3. Concentrate the LNP suspension using a centrifugal filter device if necessary.
« Sterilization:

1. Sterilize the final IL-12 circRNA-H1L1A1B3 LNP formulation by passing it through a 0.22
um filter.

Protocol 3: Characterization of IL-12 circRNA-H1L1A1B3
Nanoparticles

This protocol outlines the key characterization assays to ensure the quality of the formulated
LNPs.

1. Size and Polydispersity Index (PDI) Measurement:
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e Use Dynamic Light Scattering (DLS) to determine the hydrodynamic diameter and PDI of the
LNPs.

 Dilute the LNP suspension in PBS before measurement.

2. Zeta Potential Measurement:

o Use Laser Doppler Velocimetry to measure the surface charge of the LNPs.
 Dilute the LNP suspension in an appropriate buffer for measurement.

3. Encapsulation Efficiency (EE) Quantification:

o Use a fluorescent dye that specifically binds to RNA (e.g., RiboGreen assay).

o Measure the fluorescence of the LNP sample before and after lysis with a detergent (e.g.,
0.5% Triton X-100).

o Calculate the EE using the following formula: EE (%) = [(Total RNA fluorescence - Free RNA
fluorescence) / Total RNA fluorescence] x 100

4. In Vitro Transfection and IL-12 Expression:
o Seed target cells (e.g., LLC1 or HKP1 lung cancer cells) in a 24-well plate.[4]

e Add the IL-12 circRNA-H1L1A1B3 LNPs to the cells at a desired concentration (e.g., 200 ng
of circRNA per well).[2]

« Include untreated cells and cells treated with naked circRNA as negative controls.
¢ Incubate for 24-48 hours.

o Collect the cell culture supernatant and quantify the secreted IL-12p70 protein using an
enzyme-linked immunosorbent assay (ELISA) kit according to the manufacturer's
instructions.[4]

Visualizations
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Caption: IL-12 Signaling Pathway.[11][12][13][14][15]
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Caption: LNP Formulation and Purification Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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